![molecular formula C8H7BrClN3 B1521749 7-Bromo-2-(chloromethyl)-1-methyl-1H-imidazo[4,5-c]pyridine CAS No. 1171920-75-4](/img/structure/B1521749.png)
7-Bromo-2-(chloromethyl)-1-methyl-1H-imidazo[4,5-c]pyridine
Overview
Description
“7-Bromo-2-(chloromethyl)-1-methyl-1H-imidazo[4,5-c]pyridine” is a chemical compound with the empirical formula C8H7BrClN3 . It has a molecular weight of 260.52 . This compound is a solid and is often used in research .
Molecular Structure Analysis
The molecular structure of this compound includes a bromine atom, a chloromethyl group, and a methyl group attached to an imidazo[4,5-c]pyridine ring . The SMILES string representation of this compound is Cn1c(CCl)nc2cncc(Br)c12 .Physical And Chemical Properties Analysis
This compound is a solid . It has a molecular weight of 260.52 . The SMILES string representation of this compound is Cn1c(CCl)nc2cncc(Br)c12 .Scientific Research Applications
Halogenation and Reactivity
Halogenation of Imidazo[4,5-c]pyridinones : The introduction of an oxo group into unsubstituted imidazo[4,5-c]pyridine enables the system to undergo halogenation readily, yielding various halo derivatives. The halogenation behavior varies depending on the specific structure of the imidazo[4,5-c]pyridine derivatives, showcasing the compound's versatility in chemical reactions (Yutilov & Svertilova, 1994).
Synthesis and Applications
Synthesis of New Derivatives : Novel derivatives of imidazo[4,5-b]pyridine have been synthesized, demonstrating their potential as tyrosyl-tRNA synthetase inhibitors, which could have significant implications in medicinal chemistry. The process involves condensation and alkylation reactions, showcasing the compound's utility in creating biologically active molecules (Jabri et al., 2023).
Corrosion Inhibition
Inhibition Performance against Steel Corrosion : Imidazo[4,5-b] pyridine derivatives have demonstrated high inhibitory performance against mild steel corrosion, with some derivatives achieving inhibition percentages as high as 90%. This suggests the potential of these compounds in industrial applications, particularly in protecting metals from corrosive environments (Saady et al., 2021).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been known to target various enzymes and receptors in the body .
Mode of Action
It’s likely that it interacts with its targets through a combination of covalent and non-covalent interactions . These interactions can lead to changes in the conformation and function of the target, which can have downstream effects on cellular processes .
Biochemical Pathways
Similar compounds have been known to affect various biochemical pathways, including those involved in cell signaling, metabolism, and gene expression .
Pharmacokinetics
Similar compounds are generally well-absorbed and distributed throughout the body, metabolized by various enzymes, and excreted in the urine and feces .
Result of Action
Similar compounds have been known to induce various cellular responses, including changes in gene expression, enzyme activity, and cell signaling .
Action Environment
The action, efficacy, and stability of 7-Bromo-2-(chloromethyl)-1-methyl-1H-imidazo[4,5-c]pyridine can be influenced by various environmental factors, including pH, temperature, and the presence of other molecules . These factors can affect the compound’s solubility, stability, and interactions with its targets .
properties
IUPAC Name |
7-bromo-2-(chloromethyl)-1-methylimidazo[4,5-c]pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrClN3/c1-13-7(2-10)12-6-4-11-3-5(9)8(6)13/h3-4H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFEYYVPSWAZRET-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NC2=CN=CC(=C21)Br)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80674122 | |
Record name | 7-Bromo-2-(chloromethyl)-1-methyl-1H-imidazo[4,5-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80674122 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.52 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1171920-75-4 | |
Record name | 7-Bromo-2-(chloromethyl)-1-methyl-1H-imidazo[4,5-c]pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1171920-75-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7-Bromo-2-(chloromethyl)-1-methyl-1H-imidazo[4,5-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80674122 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.